Cas no 2171626-19-8 (2-{(benzyloxy)carbonylamino}-4-(piperidin-1-yl)butanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-4-(piperidin-1-yl)butanoic acid
• CAS No: 2171626-19-8
• MF: C₁₇H₂₄N₂O₄
• MW: 320.383464813232
• CID: 6504165
• PubChem ID: 165961261
• Update Time: 2025-06-08

2-{(benzyloxy)carbonylamino}-4-(piperidin-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-4-(piperidin-1-yl)butanoic acid
• EN300-1299618
• 2-{[(benzyloxy)carbonyl]amino}-4-(piperidin-1-yl)butanoic acid
• 2171626-19-8

• Inchi： 1S/C17H24N2O4/c20-16(21)15(9-12-19-10-5-2-6-11-19)18-17(22)23-13-14-7-3-1-4-8-14/h1,3-4,7-8,15H,2,5-6,9-13H2,(H,18,22)(H,20,21)
• InChI Key： DDIBNWWUGRKDGN-UHFFFAOYSA-N
• SMILES： OC(C(CCN1CCCCC1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 320.17360725g/mol
• Monoisotopic Mass: 320.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 78.9Ų

Additional information on 2-{(benzyloxy)carbonylamino}-4-(piperidin-1-yl)butanoic acid

Professional Introduction to 2-{(benzyloxy)carbonylamino}-4-(piperidin-1-yl)butanoic Acid (CAS No. 2171626-19-8)

2-{(benzyloxy)carbonylamino}-4-(piperidin-1-yl)butanoic acid, with the CAS number 2171626-19-8, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural features of this molecule, particularly the presence of a benzyloxy carbonyl group and a piperidine moiety, contribute to its unique chemical properties and potential therapeutic applications.

The benzyloxy carbonyl group, often denoted as Boc, is a protective group commonly used in organic synthesis to shield amino groups during chemical reactions. Its stability under various reaction conditions makes it an invaluable tool in the synthesis of more complex molecules. In the context of 2-{(benzyloxy)carbonylamino}-4-(piperidin-1-yl)butanoic acid, this group not only provides stability but also influences the overall reactivity and solubility of the compound.

The piperidine ring, on the other hand, is a six-membered heterocyclic amine that is widely prevalent in biologically active compounds. Piperidine derivatives are known for their ability to interact with various biological targets, including enzymes and receptors, thereby modulating biological processes. The incorporation of a piperidine moiety in 2-{(benzyloxy)carbonylamino}-4-(piperidin-1-yl)butanoic acid suggests that this compound may have significant pharmacological potential.

Recent research has highlighted the importance of structure-activity relationships (SARs) in the development of new pharmaceuticals. The specific arrangement of functional groups in 2-{(benzyloxy)carbonylamino}-4-(piperidin-1-yl)butanoic acid may play a crucial role in determining its biological activity. Studies have shown that modifications in the piperidine ring can significantly alter the pharmacokinetic properties of related compounds. This underscores the need for detailed structural analysis and optimization to enhance the therapeutic efficacy of such molecules.

In addition to its structural significance, 2-{(benzyloxy)carbonylamino}-4-(piperidin-1-yl)butanoic acid has been explored in various preclinical studies for its potential applications in drug discovery. The compound's ability to interact with biological targets has led researchers to investigate its role in modulating pathways associated with diseases such as cancer, inflammation, and neurological disorders. Preliminary findings suggest that this molecule may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for further development.

The synthesis of 2-{(benzyloxy)carbonylamino}-4-(piperidin-1-yl)butanoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques and methodologies is essential to achieve the desired product quality. Researchers have employed various strategies, including solid-phase synthesis and automated purification methods, to streamline the production process.

One of the key challenges in working with this compound is its sensitivity to environmental conditions such as moisture and temperature. Proper storage and handling are crucial to maintain its stability and integrity. Analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm the identity and purity of the compound.

The pharmacological profile of 2-{(benzyloxy)carbonylamino}-4-(piperidin-1-yl)butanoic acid is still being elucidated through ongoing research efforts. Collaborative studies between synthetic chemists and biologists are essential to fully understand its mechanisms of action and potential therapeutic applications. The integration of computational modeling and experimental data has provided valuable insights into the interactions between this compound and its biological targets.

In conclusion, 2-{(benzyloxy)carbonylamino}-4-(piperidin-1-yl)butanoic acid represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. Continued investigation into this compound holds promise for the development of novel therapeutic agents targeting various diseases. The combination of synthetic expertise and pharmacological studies will be instrumental in realizing its full potential in medical science.